An In-depth Technical Guide to the Synthesis and Properties of 6-Chloropyrazine-2-carbaldehyde
An In-depth Technical Guide to the Synthesis and Properties of 6-Chloropyrazine-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and physicochemical properties of 6-chloropyrazine-2-carbaldehyde, a key intermediate in the development of novel therapeutics. This document outlines a robust synthetic pathway, details experimental protocols, and presents key data in a clear and accessible format.
Introduction
6-Chloropyrazine-2-carbaldehyde is a heterocyclic aldehyde that serves as a versatile building block in medicinal chemistry. The pyrazine scaffold is a common motif in biologically active molecules, and the presence of a chlorine atom and an aldehyde functional group offers multiple points for chemical modification, enabling the synthesis of diverse compound libraries for drug discovery programs.
Physicochemical Properties
A summary of the key physicochemical properties of 6-chloropyrazine-2-carbaldehyde is presented in the table below. This data is essential for its handling, characterization, and use in synthetic applications.
| Property | Value |
| CAS Number | 874114-34-8[1][2] |
| Molecular Formula | C₅H₃ClN₂O[1] |
| Molecular Weight | 142.54 g/mol [1] |
| Exact Mass | 141.9933904 g/mol [1] |
| Appearance | Solid[3] |
| Purity | ≥ 95%[3] |
| Topological Polar Surface Area | 42.8 Ų[1] |
| Rotatable Bond Count | 1[1] |
| Hydrogen Bond Donor Count | 0[1] |
Synthesis of 6-Chloropyrazine-2-carbaldehyde
The most common and efficient method for the synthesis of 6-chloropyrazine-2-carbaldehyde is the oxidation of the corresponding primary alcohol, (6-chloropyrazin-2-yl)methanol. Several established oxidation protocols can be employed for this transformation, offering flexibility in reagent choice and reaction conditions.
Synthetic Pathway
The general synthetic scheme involves a single-step oxidation of the precursor alcohol.
Caption: General reaction scheme for the synthesis of 6-Chloropyrazine-2-carbaldehyde.
Experimental Protocols
Below are detailed experimental protocols for three common and effective oxidation methods.
Method 1: Swern Oxidation
This method utilizes dimethyl sulfoxide (DMSO) activated by oxalyl chloride. It is known for its mild reaction conditions and high yields.
Experimental Workflow:
Caption: Step-by-step workflow for Swern oxidation.
Detailed Procedure:
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To a stirred solution of oxalyl chloride (1.2 eq.) in anhydrous dichloromethane (DCM) at -78 °C under an inert atmosphere, add dimethyl sulfoxide (2.5 eq.) dropwise, ensuring the internal temperature does not exceed -60 °C.
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Stir the resulting mixture at -78 °C for 15 minutes.
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Add a solution of (6-chloropyrazin-2-yl)methanol (1.0 eq.) in anhydrous DCM dropwise to the reaction mixture.
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Continue stirring at -78 °C for 30 minutes.
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Add triethylamine (5.0 eq.) dropwise, and stir the reaction mixture for an additional 15 minutes at -78 °C.
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Allow the reaction to warm to room temperature and quench with the addition of water.
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Separate the organic layer, and extract the aqueous layer with DCM.
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by silica gel column chromatography to afford 6-chloropyrazine-2-carbaldehyde.
Method 2: Dess-Martin Periodinane (DMP) Oxidation
This method employs a hypervalent iodine reagent, offering a mild and selective oxidation.
Experimental Workflow:
Caption: Step-by-step workflow for Dess-Martin periodinane oxidation.
Detailed Procedure:
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To a solution of (6-chloropyrazin-2-yl)methanol (1.0 eq.) in dichloromethane (DCM) at room temperature, add Dess-Martin Periodinane (1.2 eq.) in one portion.
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Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).
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Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate.
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Stir the biphasic mixture vigorously until the solid dissolves and the layers become clear.
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Separate the organic layer and extract the aqueous layer with DCM.
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Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.
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Concentrate the solution under reduced pressure and purify the residue by silica gel column chromatography.
Method 3: Manganese Dioxide (MnO₂) Oxidation
This heterogeneous oxidation is particularly effective for allylic, benzylic, and heterocyclic alcohols.
Experimental Workflow:
Caption: Step-by-step workflow for manganese dioxide oxidation.
Detailed Procedure:
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To a vigorously stirred suspension of activated manganese dioxide (5-10 eq.) in a suitable solvent such as dichloromethane or chloroform, add (6-chloropyrazin-2-yl)methanol (1.0 eq.).
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Stir the reaction mixture at room temperature. The reaction progress should be monitored by TLC.
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Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese salts.
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Wash the filter cake thoroughly with the solvent.
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Combine the filtrates and concentrate under reduced pressure to yield the crude product.
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If necessary, purify the product by recrystallization or silica gel column chromatography.
Characterization Data
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¹H NMR: Expect signals for the two pyrazine ring protons and the aldehyde proton. The aldehyde proton would appear as a singlet in the downfield region (around 9-10 ppm). The two aromatic protons on the pyrazine ring would appear as distinct signals.
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¹³C NMR: Expect signals for the five carbon atoms, including the carbonyl carbon of the aldehyde (typically around 190 ppm) and the four carbons of the pyrazine ring.
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IR Spectroscopy: A strong absorption band corresponding to the C=O stretch of the aldehyde would be expected around 1700 cm⁻¹.
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Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding to the molecular weight of the compound.
Safety Information
6-Chloropyrazine-2-carbaldehyde should be handled in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.
Conclusion
This technical guide provides essential information for the synthesis and handling of 6-chloropyrazine-2-carbaldehyde. The outlined oxidation methods offer reliable and adaptable procedures for its preparation from (6-chloropyrazin-2-yl)methanol. The provided physicochemical data and characterization guidelines will aid researchers in its use as a valuable intermediate in the pursuit of new chemical entities with therapeutic potential.




